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Compound of Interest

Compound Name: Neodiosmin

Cat. No.: B190348

This guide provides crucial safety, handling, and disposal information for Neodiosmin, a
flavone glycoside isolated from Citrus aurantium.[1] Designed for researchers, scientists, and
drug development professionals, this document outlines the necessary personal protective
equipment (PPE), procedural steps for safe handling, and proper disposal methods to ensure a
secure laboratory environment.

Safety and Hazard Information

While a specific hazard classification for Neodiosmin is not readily available, it is prudent to
handle it as a compound with potential hazards. A Safety Data Sheet (SDS) for the related
compound Diosmin indicates it is not classified as a hazardous substance or mixture. However,
standard laboratory precautions should always be observed.

Physical and Chemical Properties
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Property Value Source
Molecular Formula C2sH32015 [2][3]
Molecular Weight 608.54 g/mol [2][3]
Appearance Solid [4]
] ] 274 °C (525 °F) (for the related
Melting Point ] ) [4]
compound Diosmin)
Solubility Soluble in DMSO (100 mg/mL)  [2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety

when handling Neodiosmin. The following table summarizes the recommended PPE.

Body Part Protection Standard/Specification
Safety glasses with side- Conforming to EN166 (EU) or

Eyes/Face shields or chemical safety NIOSH (US) approved
goggles. standards.[4]
Chemical-resistant gloves )

Hands . Inspect gloves prior to use.[4]
(e.g., nitrile rubber).

Body Laboratory coat.

Respiratory

Not generally required under
normal handling conditions
with adequate ventilation. If
dust is generated, a P95 (US)
or P1 (EU EN 143) particle

respirator may be used.

Use respirators and
components tested and
approved under appropriate
government standards such as
NIOSH (US) or CEN (EU).[4]

Operational Plan for Safe Handling

Adherence to a strict operational plan is critical for the safe handling of Neodiosmin in a

laboratory setting. The following workflow diagram and procedural steps provide a clear guide
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from preparation to post-handling.

Workflow for Safe Handling of Neodiosmin

Preparation Handling Post-Handling
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Workflow for the safe handling of Neodiosmin.

Experimental Protocols: Step-by-Step Guidance
Preparation and Weighing

o Work Area Preparation: Ensure a well-ventilated work area, preferably a chemical fume
hood. Confirm that an emergency eyewash station and safety shower are readily accessible.

o Don PPE: Before handling Neodiosmin, put on all required personal protective equipment
as specified in the table above.

» Handling: Minimize the generation of dust when handling the solid compound. Avoid all
personal contact, including inhalation. Do not eat, drink, or smoke in the handling area.

Dissolution and Experimental Use
e Solvent Preparation: If preparing a stock solution, use a suitable solvent such as DMSO.[2]

¢ Dissolution: Carefully add the weighed Neodiosmin to the solvent. If necessary, sonicate or
gently warm the solution to aid dissolution.

o Experimental Procedure: Carry out the experiment according to your laboratory's specific
protocol, maintaining all safety precautions.

Post-Experiment and Decontamination
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» Decontamination: After handling, thoroughly clean the work surface and any equipment used
with an appropriate cleaning agent.

» Waste Disposal: Dispose of all waste materials, including contaminated PPE, according to
the disposal plan outlined below.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of Neodiosmin and its containers is crucial to prevent environmental
contamination and ensure laboratory safety.

Waste Type Disposal Method

Dispose of as chemical waste in accordance
Unused Neodiosmin with local, state, and federal regulations. Do not

allow the product to enter drains.[4]

) ] ) ) Place in a designated, sealed waste container
Contaminated Labware (e.qg., pipette tips, vials) )
for chemical waste.

Dispose of in accordance with applicable laws
) and good laboratory practices.[4] Place in a
Contaminated PPE (e.g., gloves) )
sealed bag or container for hazardous waste

disposal.

Rinse thoroughly with an appropriate solvent.

Dispose of the rinsed container with regular lab
Empty Containers glass or plastic waste, or as directed by your

institution's safety guidelines. The rinsate should

be treated as chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Neodiosmin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190348#personal-protective-equipment-for-handling-
neodiosmin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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